Cas no 52708-02-8 (Methyl 4-nitrobenzimidate)

Methyl 4-nitrobenzimidate structure
Methyl 4-nitrobenzimidate structure
Product Name:Methyl 4-nitrobenzimidate
CAS No:52708-02-8
MF:C8H8N2O3
MW:180.16072177887
CID:2830399
PubChem ID:4326715
Update Time:2025-04-21

Methyl 4-nitrobenzimidate Chemical and Physical Properties

Names and Identifiers

    • RBAWZIFNYPAVNC-UHFFFAOYSA-N
    • AKOS010211417
    • SCHEMBL2151529
    • SCHEMBL18773358
    • DTXSID90401966
    • 52708-02-8
    • methyl 4-nitrobenzimidate
    • Methyl 4-nitrobenzimidate
    • Inchi: 1S/C8H8N2O3/c1-13-8(9)6-2-4-7(5-3-6)10(11)12/h2-5,9H,1H3
    • InChI Key: RBAWZIFNYPAVNC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)[N+](=O)[O-])=N

Computed Properties

  • Exact Mass: 180.05349212Da
  • Monoisotopic Mass: 180.05349212Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 78.9Ų
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